Cas no 2427-06-7 (quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl-)

2427-06-7 structure
Product name:quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl-
quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl-
- SCHEMBL8276420
- F81138
- 2427-06-7
- DTXSID00179008
- 1,4-DIMETHYL-1,2,3,4-TETRAHYDROQUINOXALINE
-
- Inchi: InChI=1S/C10H14N2/c1-11-7-8-12(2)10-6-4-3-5-9(10)11/h3-6H,7-8H2,1-2H3
- InChI Key: XGJGSZQCWARFIA-UHFFFAOYSA-N
- SMILES: CN1CCN(C2=CC=CC=C21)C
Computed Properties
- Exact Mass: 162.11582
- Monoisotopic Mass: 162.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 1.024
- Boiling Point: 262.3°C at 760 mmHg
- Flash Point: 106.8°C
- Refractive Index: 1.548
- PSA: 6.48
quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl- Related Literature
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1. 274. Synthetic antimalarials. Part XXXIX. DialkylaminoalkylaminoquinoxalinesA. F. Crowther,F. H. S. Curd,D. G. Davey,G. J. Stacey J. Chem. Soc. 1949 1260
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2. 275. Synthetic antimalarials. Part XL. The effect of variation of substituents in 2-chloro-3-β-diethylaminoethylaminoquinoxalineF. H. S. Curd,D. G. Davey,G. J. Stacey J. Chem. Soc. 1949 1271
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3. Dual SNAr reaction in activated ortho-halonitrobenzene: direct synthesis of substituted 1,2,3,4-tetrahydroquinoxalines, 2,3-dihydro-1,4-benzoxazines, and 1,4-benzodioxinesMahesh S. Deshmukh,Biswajit Das,Nidhi Jain RSC Adv. 2013 3 22389
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4. 108. The oxidation of 2-hydroxyquinoxaline and its derivatives with hydrogen peroxideG. T. Newbold,F. S. Spring J. Chem. Soc. 1948 519
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